Methyl 3-[(2-{[2-({2-[(4-methoxyphenyl)sulfanyl]acetyl}amino)phenyl]sulfanyl}acetyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[2-[2-[[2-(4-methoxyphenyl)sulfanylacetyl]amino]phenyl]sulfanylacetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C23H22N2O5S3/c1-29-15-7-9-16(10-8-15)32-13-20(26)24-17-5-3-4-6-19(17)33-14-21(27)25-18-11-12-31-22(18)23(28)30-2/h3-12H,13-14H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: DJZLCWPOAHJSST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2SCC(=O)NC3=C(SC=C3)C(=O)OC
• Molecular Formula: C23H22N2O5S3
• Molecular Weight: 502.6 g/mol

Description

Synthesis Analysis

The synthesis of complex sulfanyl-acetyl-amino-phenyl compounds typically involves multi-step reactions, starting from basic building blocks like disodium ceftriaxone and 4-hydroxybenzaldehyde, as seen in the preparation of related compounds. These processes often involve condensation reactions under reflux conditions, utilizing ethanol as a solvent for several hours to achieve the desired product (Fareed et al., 2012).

Molecular Structure Analysis

The molecular structure of sulfanyl-acetyl compounds is typically elucidated using techniques such as LC-MS, 1H-NMR, CHN analysis, and sometimes X-ray crystallography. These techniques provide detailed information on the molecular framework, confirming the presence of specific functional groups and the overall molecular architecture (Ramazani et al., 2011).

Chemical Reactions and Properties

The chemical behavior of such compounds can include reactions characteristic of the thiophene carboxylate moiety, sulfanyl groups, and acetyl-amino functionalities. These may involve nucleophilic substitutions, condensation reactions, and the formation of heterocyclic systems through reactions with various reagents (Selič et al., 1997).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are typically determined through empirical analysis. The solubility can be influenced by the presence of methoxyphenyl and thiophene groups, which might impart specific solvation characteristics. Crystalline structure details, when available, are obtained through X-ray diffraction studies, offering insights into molecular packing, bond lengths, and angles (Ramazani et al., 2011).

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of complex chemical structures, often involving intricate reactions and multiple steps. For example, Fareed et al. (2012) explored the synthesis of a related compound using techniques like LCMS, 1 H-NMR, and CHN. This highlights the compound's role in the development of new chemical entities (Fareed, Kalhoro, Versiani, Afza, & Fareed, 2012).

Pharmacological Potential

• Several studies have investigated the pharmacological potential of compounds related to methyl 3-[(2-{[2-({2-[(4-methoxyphenyl)sulfanyl]acetyl}amino)phenyl]sulfanyl}acetyl)amino]-2-thiophenecarboxylate. For instance, research by Ghani and Alabdali (2022) focused on the anti-cancer activity of gold (III) and nickel (II) metal ion complexes derived from a similar compound, demonstrating its relevance in cancer research (Ghani & Alabdali, 2022).

Role in Tumor Cell Selectivity

• Thomas et al. (2017) explored the anti-proliferative activity and tumor cell selectivity of a related compound. This study sheds light on the potential of this compound derivatives in targeted cancer therapies (Thomas, Jecic, Vanstreels, van Berckelaer, Romagnoli, Dehaen, Liekens, & Balzarini, 2017).